Cas no 1808001-71-9 (2-(3,5-dichloropyridin-4-yl)ethanol)

• Product Name: 2-(3,5-dichloropyridin-4-yl)ethanol
• CAS No: 1808001-71-9
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 6014450
• PubChem ID: 17912558
• Update Time: 2025-10-28

2-(3,5-dichloropyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)ethanol
• DJHKYHVQWUQOQH-UHFFFAOYSA-N
• EN300-1980812
• 1808001-71-9
• SCHEMBL288955
• 2-(3,5-dichloropyridin-4-yl)ethan-1-ol

• Inchi： 1S/C7H7Cl2NO/c8-6-3-10-4-7(9)5(6)1-2-11/h3-4,11H,1-2H2
• InChI Key： DJHKYHVQWUQOQH-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(CCO)=C1Cl

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 286.3±35.0 °C(Predicted)
• pka: 13.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(3,5-dichloropyridin-4-yl)ethanol

Professional Introduction to 2-(3,5-dichloropyridin-4-yl)ethanol (CAS No. 1808001-71-9)

2-(3,5-dichloropyridin-4-yl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1808001-71-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its ethanol-substituted side chain and dichlorinated aromatic ring. Its unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2-(3,5-dichloropyridin-4-yl)ethanol consists of a pyridine core substituted at the 3 and 5 positions with chlorine atoms, while the 4-position is linked to an ethanol group. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further functionalization. The presence of electron-withdrawing chlorine atoms enhances the electrophilicity of the pyridine ring, facilitating reactions such as nucleophilic substitution and cross-coupling.

In recent years, 2-(3,5-dichloropyridin-4-yl)ethanol has garnered attention in medicinal chemistry due to its potential as a precursor for drug candidates. Pyridine derivatives are widely recognized for their biological activity, with applications spanning antimicrobial, antiviral, and anticancer therapies. The specific substitution pattern in 2-(3,5-dichloropyridin-4-yl)ethanol suggests its utility in designing molecules that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine core and ethanol side chain of 2-(3,5-dichloropyridin-4-yl)ethanol, researchers can fine-tune the interactions with kinase active sites. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, highlighting its therapeutic potential.

The agrochemical industry has also explored 2-(3,5-dichloropyridin-4-yl)ethanol as a key intermediate in developing novel pesticides. Pyridine-based compounds are known for their efficacy in controlling pests and pathogens by disrupting essential biological pathways. The dichloropyridine moiety in 2-(3,5-dichloropyridin-4-yl)ethanol contributes to its stability and bioavailability, making it an attractive candidate for formulating next-generation agrochemicals that offer improved performance and environmental safety.

Advances in synthetic methodologies have further enhanced the accessibility of 2-(3,5-dichloropyridin-4-yl)ethanol, enabling large-scale production for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have streamlined its synthesis, reducing costs and improving yields. These developments have opened new avenues for exploring its applications in drug discovery and material science.

The pharmacological profile of 2-(3,5-dichloropyridin-4-yl)ethanol continues to be an area of active investigation. Preclinical studies have revealed that certain derivatives exhibit selective toxicity towards cancer cells while minimizing side effects on healthy tissues. This selectivity is attributed to the precise modulation of molecular interactions within cellular machinery. Ongoing research aims to elucidate the mechanisms by which these compounds exert their effects, paving the way for more targeted therapeutic interventions.

Furthermore, the environmental impact of using 2-(3,5-dichloropyridin-4-yl)ethanol as an intermediate has been carefully evaluated. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,2-(3,5-dichloropyridin-4-yl)ethanol (CAS No. 1808001-71-9) represents a cornerstone compound in modern chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical and agrochemical applications. As scientific understanding progresses，the potential uses for this compound are expected to expand，driven by innovative synthetic approaches and interdisciplinary collaborations.